Cas no 1261890-64-5 (3-Fluoro-5-(3-nitrophenyl)phenol)

• Product Name: 3-Fluoro-5-(3-nitrophenyl)phenol
• CAS No: 1261890-64-5
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• MDL: MFCD18313749
• CID: 2761564
• PubChem ID: 53219430
• Update Time: 2025-06-12

3-Fluoro-5-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID90684277
• 5-Fluoro-3'-nitro[1,1'-biphenyl]-3-ol
• MFCD18313749
• 1261890-64-5
• 3-Fluoro-5-(3-nitrophenyl)phenol, 95%
• 3-FLUORO-5-(3-NITROPHENYL)PHENOL
• AKOS017556906
• 3-Fluoro-5-(3-nitrophenyl)phenol

• MDL： MFCD18313749
• Inchi： 1S/C12H8FNO3/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(5-8)14(16)17/h1-7,15H
• InChI Key： FQRMZCQSBWBKDB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 233.04882128Da
• Monoisotopic Mass: 233.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-Fluoro-5-(3-nitrophenyl)phenol

Introduction to 3-Fluoro-5-(3-nitrophenyl)phenol (CAS No: 1261890-64-5)

3-Fluoro-5-(3-nitrophenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261890-64-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated nitroaromatics, which are widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both fluorine and nitro substituents on a phenolic backbone, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-Fluoro-5-(3-nitrophenyl)phenol consists of a benzene ring substituted at the 3-position with a fluorine atom and at the 5-position with a 3-nitrophenyl group. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic profile of drug candidates. On the other hand, the nitro group introduces a strong electron-withdrawing effect, which can affect the reactivity and electronic distribution across the aromatic system.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated nitroaromatic compounds. These molecules have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of fluorine and nitro substituents in 3-Fluoro-5-(3-nitrophenyl)phenol suggests that it may possess similar therapeutic benefits. Preliminary studies have indicated that this compound can interact with various biological targets, potentially making it useful in the treatment of inflammatory diseases and other disorders.

One of the most compelling aspects of 3-Fluoro-5-(3-nitrophenyl)phenol is its potential as a scaffold for drug design. The presence of both fluorine and nitro groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, modifications at the 3-position or 5-position could alter the compound's solubility, metabolic stability, or binding affinity to specific receptors. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have also contributed to the exploration of 3-Fluoro-5-(3-nitrophenyl)phenol. Molecular modeling techniques have been employed to predict its binding interactions with potential targets such as enzymes and receptors. These studies have provided valuable insights into the compound's mechanism of action and have helped identify key structural features that contribute to its biological activity. By leveraging computational methods, researchers can accelerate the drug discovery process and optimize the design of next-generation therapeutics.

The synthesis of 3-Fluoro-5-(3-nitrophenyl)phenol is another area of active research. Efficient synthetic routes are essential for producing this compound in sufficient quantities for both preclinical studies and potential clinical trials. Modern synthetic methodologies, including transition metal-catalyzed reactions and green chemistry approaches, have been explored to improve yield and reduce environmental impact. These efforts not only enhance the accessibility of 3-Fluoro-5-(3-nitrophenyl)phenol but also contribute to sustainable practices in pharmaceutical manufacturing.

In conclusion, 3-Fluoro-5-(3-nitrophenyl)phenol (CAS No: 1261890-64-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reported biological activities, make it a valuable candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents addressing various diseases.